Cas no 105376-81-6 (Carbamic acid, [2-(heptyloxy)phenyl]-,2-(1-piperidinyl)-1-(1-piperidinylmethyl)ethyl ester)

• Product Name: Carbamic acid, [2-(heptyloxy)phenyl]-,2-(1-piperidinyl)-1-(1-piperidinylmethyl)ethyl ester
• CAS No: 105376-81-6
• MF: C₂₇H₄₅N₃O₃
• MW: 459.664507627487
• CID: 1153168
• Update Time: 2024-07-27

Carbamic acid, [2-(heptyloxy)phenyl]-,2-(1-piperidinyl)-1-(1-piperidinylmethyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(heptyloxy)phenyl]-,2-(1-piperidinyl)-1-(1-piperidinylmethyl)ethyl ester
• Carbamic acid, [2-(heptyloxy)phenyl]-, 2-(1-piperidinyl)-1-(1-piperidinylmethyl)ethyl ester (9CI)

• Inchi： 1S/C27H45N3O3/c1-2-3-4-5-14-21-32-26-16-9-8-15-25(26)28-27(31)33-24(22-29-17-10-6-11-18-29)23-30-19-12-7-13-20-30/h8-9,15-16,24H,2-7,10-14,17-23H2,1H3,(H,28,31)
• InChI Key： SWGCRQXFUXPBBK-UHFFFAOYSA-N
• SMILES： C(OC(CN1CCCCC1)CN1CCCCC1)(=O)NC1=CC=CC=C1OCCCCCCC

Computed Properties

• Exact Mass: 459.34635

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 556.9±50.0 °C(Predicted)
• PSA: 54.04
• pka: 12.96±0.70(Predicted)